2-Methoxycyclobutanone
Overview
Description
2-Methoxycyclobutanone is a chemical compound with the molecular formula C5H8O2 and a molecular weight of 100.12 .
Physical and Chemical Properties Analysis
This compound has a density of 1.0±0.0 g/cm3 and a boiling point of 140.9±0.0 °C at 760 mmHg . The exact mass is 100.052429 and the LogP value is -0.54 . The flash point is 41.9±0.0 °C .Scientific Research Applications
Free Radical Stress in Chronic Lymphocytic Leukemia Cells
2-Methoxyestradiol (2-ME), a compound in clinical trials for cancer treatment, inhibits superoxide dismutase and induces apoptosis in leukemia cells through a free-radical-mediated mechanism. This mechanism is important in the antileukemia activity of 2-ME and the enhancement of its activity with other ROS-generating agents, suggesting potential clinical applications (Zhou et al., 2003).
Synthesis of 2-Vinylcylobutanones
A synthesis approach for 2-vinylcyclobutanones using 1-methoxycyclopropyllithium reagents has been developed. This synthesis involves reductive lithiation of specific compounds, followed by acid-catalyzed rearrangement, providing a method for producing α-methoxycyclobutanones (Cohen & Matz, 1981).
Octyl Methoxycinnamate's Effects on UV-Exposed Human Cell Lines
Octyl methoxycinnamate (OMC), commonly used in sunscreens, shows protection against cyclobutane pyrimidine dimers formation in UV-exposed human cell lines, but not against oxidative DNA lesions. It also affects gene expression and p53 protein expression, which could be significant for sunscreen ingredient screening (Duale et al., 2010).
Impact of Conformation and Stereochemistry in Substitution Reactions
Fused α-acyloxycyclobutanones undergo a unique displacement with methoxide to produce α-methoxycyclobutanones. This reaction's success depends on conformational and steric factors, highlighting the significance of these factors in chemical reactions (Hassner et al., 1983).
2-Methoxyestradiol-Induced Radiosensitization
2-Methoxyestradiol (2-ME) induces radiosensitization in human tumor cells, independent of superoxide dismutase (SOD) inhibition but dependent on inhibiting Akt and DNA-PKcs activities. This insight is critical for understanding 2-ME's mechanism and potential clinical application (Florczak et al., 2009).
Molecular Photonics of 2,4-Dibenzylidenecyclobutanone Derivatives
Spectral, luminescent, and time-resolved properties of 2,4-dibenzylidenecyclobutanone and its derivatives have been studied, showing that electron-donating substituents significantly impact absorption and fluorescence. This research provides insight into the photonics of these compounds (Gutrov et al., 2020).
Properties
IUPAC Name |
2-methoxycyclobutan-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8O2/c1-7-5-3-2-4(5)6/h5H,2-3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MUXSJXRJPCNHLM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCC1=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201314458 |
Source
|
| Record name | 2-Methoxycyclobutanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201314458 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
100.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
42083-01-2 |
Source
|
| Record name | 2-Methoxycyclobutanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=42083-01-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methoxycyclobutanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201314458 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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